N-[4-(diethylamino)-2-methylphenyl]-2,6-dimethoxybenzamide

• IUPAC Name: N-[4-(diethylamino)-2-methylphenyl]-2,6-dimethoxybenzamide
• InChI: InChI=1S/C20H26N2O3/c1-6-22(7-2)15-11-12-16(14(3)13-15)21-20(23)19-17(24-4)9-8-10-18(19)25-5/h8-13H,6-7H2,1-5H3,(H,21,23)
• InChI Key: IOSQXLYJVCYDKV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC(=C(C=C1)NC(=O)C2=C(C=CC=C2OC)OC)C
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

N-[4-(diethylamino)-2-methylphenyl]-2,6-dimethoxybenzamide (also known as DMXB-A) is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzamides and is known to act as a selective agonist for the α7 nicotinic acetylcholine receptor (nAChR).

Mechanism of Action

DMXB-A acts as a selective agonist for the α7 nAChR, which is a ligand-gated ion channel that is widely expressed in the central nervous system. Activation of the α7 nAChR has been shown to have a number of effects, including the release of neurotransmitters such as dopamine and acetylcholine, as well as the modulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
DMXB-A has been shown to have a number of biochemical and physiological effects. It has been shown to improve cognitive function in animal models, as well as to have neuroprotective effects. Additionally, DMXB-A has been shown to modulate the immune system and may have potential applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using DMXB-A in scientific research is that it is a selective agonist for the α7 nAChR, which allows for the specific modulation of this receptor. Additionally, DMXB-A has been extensively studied and is well-characterized, which makes it a useful tool for researchers. However, one limitation of using DMXB-A in lab experiments is that it has a relatively short half-life, which may make it difficult to use in certain experimental settings.

Future Directions

There are a number of potential future directions for the use of DMXB-A in scientific research. One area of interest is the potential use of DMXB-A in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, DMXB-A may have potential applications in the treatment of cognitive disorders such as schizophrenia and ADHD. Finally, there is interest in the use of DMXB-A as a tool for the study of the α7 nAChR and its role in various physiological and pathological processes.

Synthesis Methods

DMXB-A can be synthesized through a multi-step process that involves the reaction of 2,6-dimethoxybenzoic acid with thionyl chloride, followed by the reaction with N,N-diethylethylenediamine. The resulting product is then treated with 4-bromo-2-methylaniline to yield the final product, DMXB-A.

Scientific Research Applications

DMXB-A has been extensively studied for its potential applications in scientific research. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, DMXB-A has been shown to improve cognitive function in animal models and may have potential applications in the treatment of cognitive disorders such as schizophrenia and ADHD.